Cas no 1251671-84-7 (1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane)

• Product Name: 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane
• CAS No: 1251671-84-7
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 6439576
• PubChem ID: 49666640
• Update Time: 2025-10-29

1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane Chemical and Physical Properties

Names and Identifiers

• 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane
• 1251671-84-7
• 1-[5-(5-{[4-(furan-2-carbonyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-yl]azepane
• AKOS021728375
• VU0625314-1
• 1-[5-(5-{[4-(2-furoyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)pyridin-2-yl]azepane
• F3406-9020
• (4-((3-(6-(azepan-1-yl)pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone
• [4-[[3-[6-(azepan-1-yl)pyridin-3-yl]-1,2,4-oxadiazol-5-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone

• Inchi： 1S/C23H28N6O3/c30-23(19-6-5-15-31-19)29-13-11-27(12-14-29)17-21-25-22(26-32-21)18-7-8-20(24-16-18)28-9-3-1-2-4-10-28/h5-8,15-16H,1-4,9-14,17H2
• InChI Key： UTAFAKHFHKLLAO-UHFFFAOYSA-N
• SMILES： O1C(CN2CCN(C(C3=CC=CO3)=O)CC2)=NC(C2=CN=C(C=C2)N2CCCCCC2)=N1

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.7Ų

Additional information on 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane

Introduction to 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane and Its Significance in Modern Chemical Biology

1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane, identified by its CAS number 1251671-84-7, represents a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)pyridin-2-ylazepane is characterized by the presence of multiple heterocyclic rings, including an azepane ring, a pyridine ring, and an 1,2,4-triazole moiety. These structural components contribute to its complex chemical properties and potential biological activities. The presence of a furan-based carbonyl group and a piperazine moiety further enhances its molecular diversity, which is often exploited in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound 1-5-(5-{4-(furan-2-carbonyl)piperazin-1-ylmethyl}-1,2,4-oaxadiazol)-3-y]pyridin]-2-y]azepane has been studied for its potential interactions with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The azepane ring, in particular, is known for its ability to modulate protein-protein interactions and has been incorporated into several lead compounds that have advanced into clinical trials.

One of the most compelling aspects of 1-(5-{4-(furan carboxy)piperazin)-1-methyl)-pyridin]-3-[pyridin]-azepane is its versatility in chemical modifications. Researchers have leveraged this flexibility to synthesize derivatives with enhanced potency and selectivity. For instance, modifications at the piperazine ring have been shown to improve binding affinity to specific targets, while alterations at the furan carbonyl group can influence metabolic stability and pharmacokinetic properties.

The synthesis of 1251671 84 7 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

Recent studies have highlighted the potential of (5{4(furan carboxy)piperazine)-methyl}-pyridine)-3{pyridine}-azepane as a scaffold for developing novel therapeutics. For example, researchers have demonstrated its ability to inhibit certain kinases implicated in tumor growth by binding to their active sites. This mechanism of action aligns with the broader trend in oncology research towards targeting specific enzymatic pathways with high precision.

The compound's interaction with biological systems has also been explored through computational modeling and high-throughput screening assays. These approaches have provided valuable insights into its binding modes and potential side effects. By integrating experimental data with computational predictions, scientists can refine molecular designs to optimize therapeutic efficacy while minimizing off-target effects.

In conclusion,(5{4(furan carboxy)piperazine)methyl}pyridine)-3{pyridine} azepane represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,1251671847 is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.